![molecular formula C21H30N2O3S2 B2987270 N-[2-(Cyclohexen-1-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide CAS No. 1214874-46-0](/img/structure/B2987270.png)
N-[2-(Cyclohexen-1-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(Cyclohexen-1-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide is a useful research compound. Its molecular formula is C21H30N2O3S2 and its molecular weight is 422.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Modification : Research has shown that compounds with similar structural motifs to N-[2-(Cyclohexen-1-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide are used in chemical synthesis and modification. For instance, palladium(0)-catalyzed allylation of highly acidic and non-nucleophilic arenesulfonamides, sulfamide, and cyanamide demonstrates the utility of such compounds in complex chemical reactions, facilitating the creation of new chemical entities with potential applications in various industries (Cerezo et al., 1998).
Biocatalysis in Drug Metabolism : The application of biocatalysis to drug metabolism, utilizing microbial-based systems to produce mammalian metabolites of biaryl-bis-sulfonamide compounds, highlights the importance of such chemical structures in pharmacology. This approach enables the detailed study of drug metabolites, aiding in the development of safer and more effective pharmaceuticals (Zmijewski et al., 2006).
Insecticide Development : The discovery and development of sulfoxaflor, a novel insecticide, underscore the significance of sulfonamide derivatives in creating effective pest control solutions. Sulfoxaflor's efficacy against sap-feeding pests, without cross-resistance issues found with neonicotinoids, exemplifies the potential of such compounds in agricultural applications (Zhu et al., 2011).
Antimicrobial and Desalination Research : Research into the antimicrobial activity of polymethacrylic sulfopropylbetaines against both gram-positive and gram-negative bacteria, as well as the development of novel desalination membrane materials, points to the versatility of sulfonamide derivatives. These applications demonstrate the compound's potential in addressing critical health and environmental challenges (Ward et al., 2006); (Padaki et al., 2013).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O3S2/c1-27-16-13-20(21(24)22-15-12-18-8-4-2-5-9-18)23-28(25,26)17-14-19-10-6-3-7-11-19/h3,6-8,10-11,14,17,20,23H,2,4-5,9,12-13,15-16H2,1H3,(H,22,24)/b17-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLVSVJSBQAFBT-SAPNQHFASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)NCCC1=CCCCC1)NS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSCCC(C(=O)NCCC1=CCCCC1)NS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.